molecular formula C19H23FN2O5S2 B2824997 4-ethoxy-N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzenesulfonamide CAS No. 1172320-28-3

4-ethoxy-N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzenesulfonamide

Cat. No. B2824997
CAS RN: 1172320-28-3
M. Wt: 442.52
InChI Key: DQBIOYWYZRRZTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of this exact compound, there are related studies on the synthesis of similar compounds. For instance, α-substituted methylsulfinamides are prepared through the homologation of electrophilic N-sulfinylamines with Li-CHXY reagents . This transformation takes place under full chemocontrol and exhibits good flexibility for preparing both N-aryl and N-alkyl analogues .

Scientific Research Applications

Fluorescent Probes and Metal Ion Detection

  • Fluorescent Probes for Zn(II): A study describes the synthesis and properties of Zinquin-related fluorophores, which are compounds used as specific fluorescent probes for detecting zinc ions (Zn(II)) in biological systems (Kimber et al., 2003). These compounds exhibit bathochromic shifts and fluorescence upon binding with Zn(II), indicating their potential in bioanalytical applications for metal ion detection.

Antimicrobial and Enzyme Inhibitory Activities

  • Antimicrobial Studies

    Novel sulfonamide derivatives have been synthesized and evaluated for their antimicrobial properties against various bacterial and fungal strains (Vanparia et al., 2010). These studies highlight the potential of sulfonamide compounds in developing new antimicrobials.

  • Enzyme Inhibition for Alzheimer's Treatment

    Research into N-substituted sulfonamides has shown promising results in inhibiting acetylcholinesterase, an enzyme target for Alzheimer’s disease treatment (Abbasi et al., 2018). This suggests the relevance of such compounds in designing therapeutic agents for neurodegenerative diseases.

Anticancer Applications

  • Pro-Apoptotic Effects in Cancer Cells: Certain sulfonamide derivatives have demonstrated the ability to induce apoptosis in cancer cells via activating specific signaling pathways (Cumaoğlu et al., 2015). This indicates the potential use of sulfonamide-based compounds in cancer therapy.

Pharmacological Potential

  • Diuretic and Antihypertensive Agents: Synthesis and evaluation of quinazoline and sulfonamide derivatives have revealed compounds with significant diuretic and antihypertensive activities (Rahman et al., 2014). These findings point to the potential of such chemical frameworks in developing cardiovascular drugs.

properties

IUPAC Name

4-ethoxy-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-fluorobenzenesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23FN2O5S2/c1-3-27-19-10-8-16(13-17(19)20)29(25,26)21-15-7-9-18-14(12-15)6-5-11-22(18)28(23,24)4-2/h7-10,12-13,21H,3-6,11H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DQBIOYWYZRRZTO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)CC)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23FN2O5S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

442.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-ethoxy-N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-fluorobenzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.